Cas no 1185404-90-3 (2-methyl-6-(1H-pyrazol-4-yl)quinoline)

• Product Name: 2-methyl-6-(1H-pyrazol-4-yl)quinoline
• CAS No: 1185404-90-3
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• CID: 5914769
• PubChem ID: 39830700
• Update Time: 2025-06-13

2-methyl-6-(1H-pyrazol-4-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-(1H-pyrazol-4-yl)quinoline
• 1185404-90-3
• EN300-1812729

• Inchi： 1S/C13H11N3/c1-9-2-3-11-6-10(4-5-13(11)16-9)12-7-14-15-8-12/h2-8H,1H3,(H,14,15)
• InChI Key： JSKDKRRLFWLNOT-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=C2C=C(C=CC=12)C1C=NNC=1

Computed Properties

• Exact Mass: 209.095297364g/mol
• Monoisotopic Mass: 209.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-methyl-6-(1H-pyrazol-4-yl)quinoline

Recent Advances in the Study of 2-methyl-6-(1H-pyrazol-4-yl)quinoline (CAS: 1185404-90-3): A Promising Scaffold in Medicinal Chemistry

The compound 2-methyl-6-(1H-pyrazol-4-yl)quinoline (CAS: 1185404-90-3) has recently emerged as a significant scaffold in medicinal chemistry, particularly in the development of small-molecule inhibitors targeting various disease pathways. This heterocyclic structure combines the quinoline core with a pyrazole moiety, offering unique physicochemical properties and binding affinities that make it attractive for drug discovery. Recent studies have explored its potential applications in oncology, inflammation, and infectious diseases, with a focus on optimizing its pharmacokinetic profile and target selectivity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-methyl-6-(1H-pyrazol-4-yl)quinoline exhibit potent inhibitory activity against protein kinases involved in cancer cell proliferation. The researchers utilized structure-activity relationship (SAR) analysis to identify key modifications that enhance both potency and metabolic stability. Notably, the introduction of specific substituents at the pyrazole ring significantly improved the compound's bioavailability while maintaining its target affinity, as evidenced by in vitro and in vivo pharmacokinetic studies.

In the context of inflammation research, a recent patent application (WO2023056789) disclosed novel 2-methyl-6-(1H-pyrazol-4-yl)quinoline derivatives as potent inhibitors of NLRP3 inflammasome activation. The lead compound from this series showed remarkable efficacy in reducing inflammatory markers in animal models of autoimmune diseases, with an IC50 value in the nanomolar range. Molecular docking studies revealed that these compounds interact with the NACHT domain of NLRP3, preventing its oligomerization and subsequent inflammatory cascade.

The synthetic accessibility of 2-methyl-6-(1H-pyrazol-4-yl)quinoline has also been a subject of recent optimization efforts. A 2024 publication in Organic Process Research & Development described a scalable, cost-effective synthetic route with improved yield and purity profile. The new protocol employs a one-pot Suzuki-Miyaura coupling followed by a regioselective cyclization, achieving an overall yield of 78% compared to previous methods that yielded only 45-50%. This advancement addresses previous challenges in large-scale production and could facilitate further preclinical development.

Emerging computational studies have provided deeper insights into the molecular interactions of this scaffold. Molecular dynamics simulations published in ACS Omega (2024) demonstrated that 2-methyl-6-(1H-pyrazol-4-yl)quinoline derivatives maintain stable binding conformations with their target proteins over extended simulation periods, explaining their observed biological activity. These computational models are now being used to design next-generation analogs with improved selectivity profiles.

Despite these promising developments, challenges remain in the clinical translation of 2-methyl-6-(1H-pyrazol-4-yl)quinoline-based therapeutics. Current research is focusing on addressing potential off-target effects and optimizing the drug-like properties of these compounds. Ongoing structure-based drug design efforts aim to reduce hERG channel affinity while maintaining therapeutic potency, as reported in recent toxicology studies. The field anticipates that continued optimization of this scaffold could yield clinical candidates within the next 3-5 years.